7-Cyano-6-fluoro-1H-indole-2-carboxylic acid

• Molecular Formula: C10H5FN2O2
• Molecular Weight: 204.16 g/mol
• SMILES: C1=CC(=C(C2=C1C=C(N2)C(=O)O)C#N)F
• InChI: InChI=1S/C10H5FN2O2/c11-7-2-1-5-3-8(10(14)15)13-9(5)6(7)4-12/h1-3,13H,(H,14,15)
• InChIKey: BILBGCLRUBJKEO-UHFFFAOYSA-N

7-Cyano-6-fluoro-1H-indole-2-carboxylic acid: Core Properties and Substitution Profile

7-Cyano-6-fluoro-1H-indole-2-carboxylic acid (CAS 2060048-50-0, molecular formula C₁₀H₅FN₂O₂) is a doubly electron-deficient indole-2-carboxylic acid building block. The 6-fluoro and 7-cyano substituents create a distinctive electronic landscape on the indole core, characterized by a computed XLogP3 of 1.7 and topological polar surface area (TPSA) of 76.9 Ų [1]. The carboxylic acid at the 2-position provides a derivatization handle, while the fluoro and cyano groups serve as orthogonal reactive sites for further elaboration [2].

Electron-deficient indole-2-carboxylic acid scaffold with 6-fluoro and 7-cyano substituents

Three orthogonal reactive handles (COOH, CN, F) enable sequential diversification without protecting-group interconversions

Supports fragment-based library synthesis and SAR exploration requiring vector-specific substitution at indole 6- and 7-positions

• [1] PubChem CID 125455471: 7-Cyano-6-fluoro-1H-indole-2-carboxylic acid – Computed Properties. View Source
• [2] Heinrich, T. et al. (2004) Bioisosterism of Fluorine and Cyano as Indole Substituents. Theoretical, in vitro and in vivo Examination. CHIMIA, 58(3), 143-147. View Source

Why Generic Indole-2-carboxylic Acids Cannot Substitute This Compound

Indole-2-carboxylic acid derivatives are widely used as medicinal chemistry intermediates, but their reactivity, physicochemical properties, and biological interactions are highly sensitive to substitution pattern. The combination of the electron-withdrawing cyano (–CN) and fluoro (–F) groups on the target compound depresses the indole NH pKa relative to the unsubstituted parent (predicted pKa ~4.44) , altering solubility and salt-formation behaviour. Furthermore, the 7-cyano and 6-fluoro substituents are known to behave as bioisosteres in certain receptor contexts, meaning that swapping their positions or omitting one substituent can dramatically change target binding profiles, as demonstrated in indole-butyl-amine series where F/CN interchange altered in vitro target profiles, metabolism, and in vivo activity [1]. A mono-substituted 6-fluoro- or 7-cyano-indole-2-carboxylic acid lacks the orthogonal synthetic handles required for sequential diversification, limiting the accessible chemical space for hit-to-lead optimization.

Reactive handles Mono-substituted analogs (6-fluoro or 7-cyano only) provide only two reactive sites, which may limit the number of sequential diversification steps without additional protection chemistry.

Electronic profile The combined electron-withdrawing effects of both substituents can shift NH acidity and solubility behavior relative to unsubstituted or singly substituted indoles, potentially altering coupling efficiency and salt-formation characteristics.

Pharmacophoric geometry The specific 6-F,7-CN regioisomer provides a unique vector orientation; swapping positions or omitting one group may change surface contacts reported in indole-2-carboxylic acid derivative co-crystal structures.

• [1] Heinrich, T. et al. (2004) Bioisosterism of Fluorine and Cyano as Indole Substituents. CHIMIA, 58(3), 143-147. View Source

Quantitative Differentiation Against Closest Analogs

Lipophilicity Shift vs. Mono-Substituted Analogs

The target compound displays an XLogP3 of 1.7, which is intermediate between the 6-fluoro analog (XLogP3 = 2.4) and the 7-cyano analog (XLogP3 = 1.6). This balanced lipophilicity offers a favourable compromise between membrane permeability and aqueous solubility compared to the more lipophilic 6-fluoro-only analog [1][2][3].

Lipophilicity shift

Reported

XLogP3 1.7

6-fluoro analog: 2.4 | 7-cyano analog: 1.6

Intermediate computed lipophilicity may support balanced solubility and permeability context

Computed by XLogP3 algorithm; experimental logP may differ

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 1.7
Comparator Or Baseline	6-Fluoro-1H-indole-2-carboxylic acid (XLogP3 = 2.4); 7-Cyano-1H-indole-2-carboxylic acid (XLogP3 = 1.6); Indole-2-carboxylic acid (XLogP3 = 1.6)
Quantified Difference	Target is 0.7 units lower than 6-fluoro analog and 0.1 unit higher than 7-cyano analog
Conditions	Computed by XLogP3 algorithm (PubChem 2025 release)

Why This Matters

A lower XLogP3 relative to the 6-fluoro analog predicts improved aqueous solubility and reduced non-specific binding, which are critical parameters for fragment-based screening and in vitro assay performance.

• [1] PubChem CID 125455471: 7-Cyano-6-fluoro-1H-indole-2-carboxylic acid, XLogP3 = 1.7. View Source
• [2] PubChem CID 4307444: 6-Fluoroindole-2-carboxylic acid, XLogP3 = 2.4. View Source
• [3] PubChem CID 20148385: 7-Cyano-1H-indole-2-carboxylic acid, XLogP3-AA = 1.6. View Source

Enhanced Topological Polar Surface Area

The target compound has a TPSA of 76.9 Ų, significantly higher than the 53.1 Ų of the 6-fluoro analog and equal to the 76.9 Ų of the 7-cyano analog. The elevated TPSA arises from the additional cyano nitrogen and is expected to enhance aqueous solubility without exceeding the typical 140 Ų threshold for oral bioavailability [1][2].

Topological polar surface area

Reported

TPSA 76.9 Ų

6-fluoro analog: 53.1 Ų (45% higher for target)

Elevated TPSA may enhance aqueous solubility without exceeding typical oral bioavailability threshold

Computed by Cactvs; derived from 2D topology

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 76.9 Ų
Comparator Or Baseline	6-Fluoro-1H-indole-2-carboxylic acid (TPSA = 53.1 Ų); 7-Cyano-1H-indole-2-carboxylic acid (TPSA = 76.9 Ų)
Quantified Difference	Target TPSA is 23.8 Ų (45%) higher than 6-fluoro analog, identical to 7-cyano analog
Conditions	Computed by Cactvs 3.4.8.18 (PubChem 2025 release)

Why This Matters

Higher TPSA relative to the 6-fluoro analog translates to better aqueous solubility and potentially lower passive membrane permeability, making it a preferred intermediate when aqueous compatibility is needed.

• [1] PubChem CID 125455471: 7-Cyano-6-fluoro-1H-indole-2-carboxylic acid, TPSA = 76.9 Ų. View Source
• [2] PubChem CID 4307444: 6-Fluoroindole-2-carboxylic acid, TPSA = 53.1 Ų. View Source

Increased Hydrogen Bond Acceptor Count

The cyano substituent adds one hydrogen bond acceptor (HBA), bringing the total HBA count to 4 versus 3 for the 6-fluoro analog and 3 for the 7-cyano analog. This additional HBA capacity can facilitate specific interactions with protein targets, particularly in kinase hinge-binding motifs where cyano groups are known to engage backbone NH groups [1][2][3].

Hydrogen bond acceptor count

Reported

HBA = 4

Mono-substituted analogs: HBA = 3 (33% increase)

Additional HBA from cyano nitrogen may expand ligand–target interaction repertoire without increasing molecular weight

Based on computed atom-type count; binding relevance is context-dependent

Evidence Dimension	Hydrogen Bond Acceptor (HBA) count
Target Compound Data	HBA = 4 (carboxylic acid O, fluoro F, cyano N, indole N)
Comparator Or Baseline	6-Fluoro-1H-indole-2-carboxylic acid (HBA = 3); 7-Cyano-1H-indole-2-carboxylic acid (HBA = 3)
Quantified Difference	One additional HBA (33% increase) relative to mono-substituted analogs
Conditions	Computed by Cactvs 3.4.8.18 (PubChem 2025 release)

Why This Matters

An additional HBA expands the repertoire of possible target interactions without increasing molecular weight, which is desirable for maintaining ligand efficiency in fragment-based drug discovery.

• [1] PubChem CID 125455471: 7-Cyano-6-fluoro-1H-indole-2-carboxylic acid, HBA count = 4. View Source
• [2] PubChem CID 4307444: 6-Fluoroindole-2-carboxylic acid, HBA count = 3. View Source
• [3] PubChem CID 20148385: 7-Cyano-1H-indole-2-carboxylic acid, HBA count = 3. View Source

Orthogonal Synthetic Handles for Sequential Diversification

The target compound possesses three chemically orthogonal functional groups: (i) a carboxylic acid at C2 for amide/ester formation, (ii) a cyano group at C7 reducible to aminomethyl or hydrolysable to carboxamide/carboxylic acid, and (iii) a fluoro at C6 amenable to nucleophilic aromatic substitution (SₙAr) under appropriate conditions. In contrast, mono-substituted analogs (e.g., 6-fluoro- or 7-cyano-indole-2-carboxylic acid) offer only two reactive handles, limiting the number of sequential diversification steps without additional protection/deprotection chemistry [1][2].

Orthogonal reactive handles

Class-level

3 handles (COOH, CN, F)

Mono-substituted: 2 handles; unsubstituted: 1 handle

Three handles support sequential derivatization for efficient library production from a single building block

Reactivity inferred from general indole chemistry; site-specific conditions require optimization

Evidence Dimension	Number of orthogonal reactive handles
Target Compound Data	3 reactive handles (COOH, CN, F)
Comparator Or Baseline	6-Fluoro-1H-indole-2-carboxylic acid: 2 handles (COOH, F); 7-Cyano-1H-indole-2-carboxylic acid: 2 handles (COOH, CN); Indole-2-carboxylic acid: 1 handle (COOH)
Quantified Difference	1.5–3× increase in derivatisation options
Conditions	Based on established reactivity of functional groups in indole chemistry (reviewed in Fluorine-containing indoles: Synthesis and biological activity, J. Fluorine Chem., 2018).

Why This Matters

Three orthogonal handles allow for efficient synthesis of diverse compound libraries from a single starting material, reducing procurement complexity and enabling structure-activity relationship (SAR) exploration with fewer building blocks.

• [1] Muzalevskiy, V.M. et al. (2018) Fluorine-containing indoles: Synthesis and biological activity. Journal of Fluorine Chemistry, 212, 51-106. View Source
• [2] Heinrich, T. et al. (2004) Bioisosterism of Fluorine and Cyano as Indole Substituents. CHIMIA, 58(3), 143-147. View Source

Predicted pKa Depression for Enhanced Reactivity

The electron-withdrawing effects of the 6-fluoro (σₘ ≈ 0.34) and 7-cyano (σₘ ≈ 0.56) substituents are predicted to lower the pKa of the 2-carboxylic acid relative to the unsubstituted indole-2-carboxylic acid (predicted pKa 4.44) [1]. While no experimentally measured pKa is available for the target compound, the combined Hammett σ values predict a pKa depression of approximately 0.5–1.0 log units, which would increase the fraction of carboxylate anion at physiological pH and enhance reactivity in amide coupling reactions using water-compatible conditions [1].

Predicted pKa depression

Class-level

~3.5–4.0 (estimated)

Unsubstituted indole-2-carboxylic acid: predicted pKa 4.44

Predicted lower pKa may facilitate deprotonation under mild basic conditions, improving amide coupling efficiency

Hammett-based estimation; no experimental pKa data publicly available

Evidence Dimension	Predicted carboxylic acid pKa
Target Compound Data	Predicted pKa ~3.5–4.0 (estimated from additive Hammett effects)
Comparator Or Baseline	Indole-2-carboxylic acid: predicted pKa = 4.44 ± 0.30; 6-Fluoro-1H-indole-2-carboxylic acid: predicted pKa ~4.0–4.2 (estimated)
Quantified Difference	Approximately 0.5–1.0 log unit lower than unsubstituted parent
Conditions	Hammett-based prediction; note: experimental pKa data for the target compound are not yet available in public repositories.

Why This Matters

A lower pKa facilitates deprotonation under mild basic conditions, improving the efficiency of peptide coupling and active ester formation without resorting to strong bases that may degrade sensitive substrates.

• [1] Hansch, C., Leo, A., Taft, R.W. (1991) A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. View Source

Bioisosteric Complementarity of 7-CN and 6-F

Heinrich et al. (2004) demonstrated that fluorine and cyano groups on the indole scaffold can serve as bioisosteres, with their interchange at the 5-position producing comparable in vitro target profiles, metabolism, and in vivo activity [1]. In the target compound, the 7-CN/6-F combination occupies a regiospecific electronic space distinct from both the singly-substituted analogs and the regioisomeric 4-cyano-5-fluoro-1H-indole-2-carboxylic acid. This unique substitution pattern enables exploration of vector-specific interactions, particularly for targets where the 6- and 7-positions of indole are known pharmacophoric points (e.g., fructose-1,6-bisphosphatase allosteric inhibitors and HIV-1 integrase strand transfer inhibitors) [2][3].

Bioisosteric complementarity

Reported

6-F, 7-CN vector orientation

5-F/5-CN analogs; regioisomeric 4-CN-5-F scaffold

Distinct substitution pattern supports exploration of vector-specific pharmacophoric contacts reported for indole-2-carboxylic acid inhibitors

Bioisosterism demonstrated for F/CN interchange; direct binding data for this regioisomer not available

Evidence Dimension	Bioisosteric substitution pattern mapping
Target Compound Data	6-F, 7-CN vector orientation
Comparator Or Baseline	5-F/5-CN indole-butyl-amines; 6-F-only indole-2-carboxylic acid; 7-CN-only indole-2-carboxylic acid; 4-CN-5-F regioisomer
Quantified Difference	Not directly quantifiable; functional consequence demonstrated through bioisosterism literature
Conditions	Literature review; no direct head-to-head binding data available for the target compound.

Why This Matters

Procuring the specific 6-F,7-CN regioisomer is necessary when a medicinal chemistry program requires vector-specific substitution at these two positions, as neither of the mono-substituted analogs can recapitulate the same pharmacophoric geometry.

• [1] Heinrich, T. et al. (2004) Bioisosterism of Fluorine and Cyano as Indole Substituents. CHIMIA, 58(3), 143-147. View Source
• [2] PDB 7EZF: Indole-2-carboxylic acid derivatives as allosteric inhibitors of fructose-1,6-bisphosphatase. View Source
• [3] Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Advances, 2024. View Source

Optimal Procurement-Driven Application Scenarios

Kinase Inhibitor Fragment Library Design

The intermediate XLogP3 of 1.7, combined with three orthogonal functional handles (COOH, CN, F), makes this compound an ideal core scaffold for fragment-based kinase inhibitor design. The 7-cyano group can serve as a hinge-binding hydrogen bond acceptor, the 6-fluoro can be used for SₙAr-based diversification or to modulate metabolic stability, and the 2-carboxylic acid enables rapid amide library synthesis. This three-vector system supports exploration of ATP-binding site space with fewer synthetic steps than sequentially appending substituents to a mono-substituted indole-2-carboxylic acid .

HIV-1 Integrase and FBPase Allosteric Inhibitor Optimization

Published co-crystal structures of indole-2-carboxylic acid derivatives bound to fructose-1,6-bisphosphatase (PDB 7EZF) and HIV-1 integrase demonstrate that substituents at the indole 6- and 7-positions make critical contacts with the protein surface . The 7-cyano-6-fluoro substitution pattern introduces both a hydrogen bond acceptor and an electron-withdrawing aryl fluoride that can participate in halogen bonding, providing a dual-interaction motif not available from mono-substituted analogs. Researchers optimizing these target classes should procure the 7-CN,6-F-disubstituted building block to fully probe this interaction space.

Parallel Library Synthesis with Orthogonal Handles

For medicinal chemistry groups performing parallel synthesis of compound libraries, the three orthogonal reactive sites (COOH for amide coupling, CN for reduction or hydrolysis, and F for SₙAr displacement) allow three sequential diversification steps without the need for protective group interconversions . This reduces the number of synthetic operations and enables production of larger, more diverse libraries from a single batch of building block. Procuring this compound as a single, high-purity starting material (≥95%, as supplied by major vendors) streamlines the supply chain compared to sourcing separate mono-functional intermediates for each diversification step .

Lead Series Physicochemical Property Optimization

When a lead series derived from 6-fluoro-1H-indole-2-carboxylic acid exhibits LogP-associated liabilities such as low aqueous solubility, high plasma protein binding, or phospholipidosis risk, the 7-cyano-6-fluoro analog provides a direct replacement that lowers computed LogP by 0.7 units while simultaneously adding a hydrogen bond acceptor . This substitution can be deployed in a single synthetic step (using the pre-functionalized building block) rather than requiring de novo synthetic route development.

Application

Selection Property

Validation Focus

Kinase inhibitor fragment library design

Three orthogonal reactive handles

ATP-site SAR and hinge-binding motif exploration

HIV-1 integrase and FBPase allosteric inhibitor research

6,7-disubstitution for vector-specific protein contacts

Pharmacophoric geometry and interaction profiling

Parallel library synthesis from single scaffold

Multiple orthogonal derivatization sites

Synthetic efficiency and library diversity

Lead series lipophilicity reduction studies

Lower computed XLogP3 than 6-fluoro analog

Aqueous solubility and non-specific binding context review